Cas no 1261465-44-4 (Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate)

• Product Name: Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate
• CAS No: 1261465-44-4
• MF: C₁₅H₉F₆NO₃
• MW: 365.227285146713
• CID: 4987082
• Update Time: 2025-05-25

Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate

• Inchi： 1S/C15H9F6NO3/c1-24-13(23)11-6-9(14(16,17)18)7-22-12(11)8-2-4-10(5-3-8)25-15(19,20)21/h2-7H,1H3
• InChI Key： LXOHVUNUHNJJNT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OC)=C1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• XLogP3: 4.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate

Comprehensive Overview of Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate (CAS No. 1261465-44-4)

Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate (CAS No. 1261465-44-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nicotinic acid derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of trifluoromethoxy and trifluoromethyl groups enhances its electronic properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The unique structural features of Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate contribute to its potential as a building block in drug discovery. Researchers are particularly interested in its role in developing kinase inhibitors and anti-inflammatory agents, which are currently hot topics in the pharmaceutical industry. The compound's ability to modulate enzyme activity makes it a promising candidate for targeting diseases such as cancer and autoimmune disorders.

In addition to its pharmaceutical applications, Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate is also explored in agrochemical formulations. The trifluoromethyl group is known to improve the lipophilicity and metabolic stability of pesticides, addressing growing concerns about environmental sustainability and crop protection. This aligns with the increasing demand for eco-friendly agrochemicals, a trend driven by global regulatory changes and consumer awareness.

The synthesis of Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate involves multi-step organic reactions, including cross-coupling and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize its production, reflecting the industry's shift toward greener and more efficient methodologies. These innovations are often highlighted in scientific forums and patent literature, underscoring the compound's commercial and academic relevance.

From a regulatory perspective, Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate is subject to standard safety and handling protocols, given its use in high-value research. While it is not classified as hazardous under current guidelines, proper storage and handling are essential to maintain its stability. This aspect is critical for laboratories and manufacturers aiming to comply with Good Laboratory Practices (GLP) and REACH regulations.

The growing interest in fluorinated compounds like Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate is evident in the surge of related publications and patents. Its applications span drug delivery systems, material science, and even electronic materials, making it a multidisciplinary research focus. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple industries.

In summary, Methyl 2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate (CAS No. 1261465-44-4) represents a cutting-edge chemical entity with broad applicability. Its significance in pharmaceutical development, agrochemical innovation, and sustainable chemistry positions it as a key player in modern scientific research. For researchers and industry professionals, understanding its properties and applications is essential to leveraging its full potential.